Cas no 13879-76-0 (2,2-Dimethyl-1,3-dioxolane-4-methanol Dibenzyl Phosphate)

• Product Name: 2,2-Dimethyl-1,3-dioxolane-4-methanol Dibenzyl Phosphate
• CAS No: 13879-76-0
• MF: C₂₀H₂₅O₆P
• MW: 392.382667303085
• CID: 1064585
• PubChem ID: 10596657
• Update Time: 2025-04-20

2,2-Dimethyl-1,3-dioxolane-4-methanol Dibenzyl Phosphate Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-1,3-dioxolane-4-methanol Dibenzyl Phosphate
• dibenzyl (2,2-dimethyl-1,3-dioxolan-4-yl)methyl phosphate
• Dibenzyl ((2,2-dimethyl-1,3-dioxolan-4-yl)methyl) phosphate
• (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl bis(phenylmethyl) phosphate
• CID 10596657
• Phosphoric acid, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl bis(phenylmethyl) ester
• 13879-76-0
• MFCD28138448
• (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl Phosphoric Acid Bis(phenylmethyl) Ester
• DB-292121

• Inchi： 1S/C20H25O6P/c1-20(2)22-15-19(26-20)16-25-27(21,23-13-17-9-5-3-6-10-17)24-14-18-11-7-4-8-12-18/h3-12,19H,13-16H2,1-2H3
• InChI Key： DYWQMEVAWGQPMX-UHFFFAOYSA-N
• SMILES： P(OCC1=CC=CC=C1)(OCC1=CC=CC=C1)(OCC1COC(C)(C)O1)=O

Computed Properties

• Exact Mass: 392.13895
• Monoisotopic Mass: 392.13887551 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 392.4
• XLogP3: 2.8
• Topological Polar Surface Area: 63.2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 498.0±40.0 °C at 760 mmHg
• Flash Point: 268.1±47.7 °C
• PSA: 63.22
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2,2-Dimethyl-1,3-dioxolane-4-methanol Dibenzyl Phosphate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates